Cas no 7666-56-0 (N'-(4-chlorophenyl)methyl-N-methylethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-methylethanediamide
• CAS No: 7666-56-0
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 1785797
• PubChem ID: 21212869
• Update Time: 2025-09-27

N'-(4-chlorophenyl)methyl-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N-[(4-chlorophenyl)methyl]-N'-methyl-
• N'-(4-chlorophenyl)methyl-N-methylethanediamide
• AKOS003251787
• N1-(4-chlorobenzyl)-N2-methyloxalamide
• 7666-56-0
• N'-[(4-chlorophenyl)methyl]-N-methyloxamide
• N'-[(4-chlorophenyl)methyl]-N-methylethanediamide
• F2879-0583

• Inchi： 1S/C10H11ClN2O2/c1-12-9(14)10(15)13-6-7-2-4-8(11)5-3-7/h2-5H,6H2,1H3,(H,12,14)(H,13,15)
• InChI Key： BRVAGZQTMVIOJP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C(NC)=O)=O

Computed Properties

• Exact Mass: 226.05103
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives